3-(2-hydroxy-5-methylphenyl)-5-(3-hydroxypropyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 3-(2-hydroxy-5-methylphenyl)-5-(3-hydroxypropyl)-4-(3-methoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C22H23N3O4/c1-13-7-8-17(27)16(11-13)19-18-20(24-23-19)22(28)25(9-4-10-26)21(18)14-5-3-6-15(12-14)29-2/h3,5-8,11-12,21,26-27H,4,9-10H2,1-2H3,(H,23,24)
• InChI Key: VSWQYYCPJSBXOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCCO)C4=CC(=CC=C4)OC

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6-one class, characterized by a fused bicyclic scaffold with substituents that modulate its physicochemical and pharmacological properties. The structure features:

• A 2-hydroxy-5-methylphenyl group at position 3, contributing hydrogen-bonding capacity and steric bulk.
• A 3-methoxyphenyl group at position 4, influencing electronic properties and binding interactions.

Biological Activity

Chemical Structure and Properties

The structure of the compound can be represented as follows:

• IUPAC Name : 3-(2-hydroxy-5-methylphenyl)-5-(3-hydroxypropyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
• Molecular Formula : C20H24N2O4
• Molecular Weight : 356.42 g/mol

The presence of multiple functional groups such as hydroxyl (-OH), methoxy (-OCH₃), and pyrazole rings suggests diverse biological interactions.

Antioxidant Activity

Research indicates that the compound exhibits significant antioxidant properties. In vitro studies have shown that it effectively scavenges free radicals, thereby reducing oxidative stress in cellular environments. The antioxidant activity can be quantitatively assessed using assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)).

Assay Type	IC50 Value (µM)
DPPH	25
ABTS	30

Anti-inflammatory Effects

The compound has been studied for its anti-inflammatory effects, particularly in models of acute inflammation. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Anticancer Properties

Preliminary studies suggest that this compound may possess anticancer properties. In vitro testing against various cancer cell lines (e.g., HeLa, MCF-7) revealed that it induces apoptosis through the activation of caspase pathways.

Cell Line	IC50 Value (µM)
HeLa	15
MCF-7	20

The proposed mechanism of action involves the inhibition of key signaling pathways associated with inflammation and cancer progression. Specifically, it appears to modulate the NF-kB pathway, which is crucial in regulating immune response and cell survival.

Case Study 1: In Vivo Anti-inflammatory Activity

A study conducted on a rat model of paw edema demonstrated that administration of the compound significantly reduced swelling compared to a control group. The reduction was measured using a plethysmometer.

Case Study 2: Antioxidant Efficacy in Diabetic Rats

In a diabetic rat model, the compound was found to restore antioxidant enzyme levels (SOD and catalase) while reducing malondialdehyde (MDA) levels, indicating its potential protective role against oxidative stress induced by diabetes.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key differences between the target compound and similar pyrrolo[3,4-c]pyrazol-6-one derivatives:

Property	Target Compound	Compound	Compound
Substituents	3: 2-hydroxy-5-methylphenyl; 4: 3-methoxyphenyl; 5: 3-hydroxypropyl	3: 2-hydroxyphenyl; 4: 3,4,5-trimethoxyphenyl; 5: 3-hydroxypropyl	3: 2-hydroxyphenyl; 4: 4-methoxyphenyl; 5: propyl
Molecular Formula	C₂₄H₂₅N₃O₅ (inferred)	C₂₄H₂₅N₃O₇ (CAS 880398-84-5)	C₂₁H₂₁N₃O₃ (CAS 879960-83-5)
Molar Mass (g/mol)	~435.5 (calculated)	483.48	363.41
Hydrogen Bonding	3 hydroxyl groups (positions 3, 5) + methoxy oxygen	2 hydroxyl groups (positions 3, 5) + three methoxy oxygens	1 hydroxyl group (position 3) + methoxy oxygen
Synthetic Complexity	Moderate (hydroxypropyl and methoxy groups require multi-step functionalization)	High (trimethoxyphenyl introduces regioselective challenges)	Low (propyl group simplifies synthesis)

Key Observations:

Substituent Effects on Solubility: The target compound’s 3-hydroxypropyl group (vs. The 3,4,5-trimethoxyphenyl group in enhances lipophilicity, which may favor membrane penetration but reduce solubility .

Hydrogen-Bonding Networks: The target compound’s 2-hydroxy-5-methylphenyl group enables stronger hydrogen-bond donor interactions compared to the unsubstituted 2-hydroxyphenyl in and . This could enhance binding affinity in enzymatic pockets .

Synthetic Accessibility :

• highlights challenges in synthesizing analogs with hydroxyalkyl chains (e.g., 17% yield for a hydroxypropyl-containing compound), suggesting similar difficulties for the target compound .

Physicochemical and Functional Implications

• Crystallography and Structural Validation :
  Tools like SHELX () and ORTEP-3 () are critical for resolving the stereochemistry of dihydropyrrolo-pyrazolones, particularly for confirming substituent orientations and hydrogen-bonding patterns .

• SAR (Structure-Activity Relationship) Insights: The 3-methoxyphenyl group in the target compound may confer metabolic stability compared to the 4-methoxyphenyl in , as para-substitution often increases susceptibility to oxidative demethylation .